2-[Methyl(5,6,7,8-tetrahydronaphthalen-2-ylsulfonyl)amino]acetic acid

• IUPAC Name: 2-[methyl(5,6,7,8-tetrahydronaphthalen-2-ylsulfonyl)amino]acetic acid
• InChI: InChI=1S/C13H17NO4S/c1-14(9-13(15)16)19(17,18)12-7-6-10-4-2-3-5-11(10)8-12/h6-8H,2-5,9H2,1H3,(H,15,16)
• InChI Key: DOXOZJISWLGBDK-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)O)S(=O)(=O)C1=CC2=C(CCCC2)C=C1
• Molecular Formula: C13H17NO4S
• Molecular Weight: 283.35 g/mol

Description

2-[Methyl(5,6,7,8-tetrahydronaphthalen-2-ylsulfonyl)amino]acetic acid, also known as MTSEA, is a sulfhydryl-reactive compound that is widely used in scientific research. MTSEA is a derivative of the amino acid cysteine and is commonly used to modify the structure and function of proteins.

Mechanism of Action

2-[Methyl(5,6,7,8-tetrahydronaphthalen-2-ylsulfonyl)amino]acetic acid reacts with cysteine residues in proteins to form a covalent bond, which can modify the structure and function of the protein. This modification can alter the activity of the protein, allowing researchers to study the role of specific cysteine residues in protein function.
Biochemical and Physiological Effects:
2-[Methyl(5,6,7,8-tetrahydronaphthalen-2-ylsulfonyl)amino]acetic acid has been shown to have a wide range of biochemical and physiological effects, depending on the protein being studied. For example, 2-[Methyl(5,6,7,8-tetrahydronaphthalen-2-ylsulfonyl)amino]acetic acid has been shown to inhibit the activity of the cystic fibrosis transmembrane conductance regulator (CFTR) ion channel by modifying a specific cysteine residue. This modification can alter the function of the channel, leading to changes in ion transport across cell membranes.

Advantages and Limitations for Lab Experiments

2-[Methyl(5,6,7,8-tetrahydronaphthalen-2-ylsulfonyl)amino]acetic acid has several advantages for lab experiments. It is a highly reactive compound that can be used to modify cysteine residues in proteins with high specificity. 2-[Methyl(5,6,7,8-tetrahydronaphthalen-2-ylsulfonyl)amino]acetic acid is also relatively easy to use and can be applied to a wide range of proteins. However, there are also limitations to the use of 2-[Methyl(5,6,7,8-tetrahydronaphthalen-2-ylsulfonyl)amino]acetic acid. It can be difficult to control the extent of modification of cysteine residues, and the modification can be irreversible in some cases.

Future Directions

There are many potential future directions for the use of 2-[Methyl(5,6,7,8-tetrahydronaphthalen-2-ylsulfonyl)amino]acetic acid in scientific research. One area of interest is the use of 2-[Methyl(5,6,7,8-tetrahydronaphthalen-2-ylsulfonyl)amino]acetic acid to study protein-protein interactions. 2-[Methyl(5,6,7,8-tetrahydronaphthalen-2-ylsulfonyl)amino]acetic acid can be used to modify cysteine residues in one protein and study the effects on the interaction with another protein. Another area of interest is the use of 2-[Methyl(5,6,7,8-tetrahydronaphthalen-2-ylsulfonyl)amino]acetic acid to study the effects of protein modifications on disease states. 2-[Methyl(5,6,7,8-tetrahydronaphthalen-2-ylsulfonyl)amino]acetic acid could be used to study the effects of cysteine modifications in disease-related proteins and identify potential targets for drug development.

Synthesis Methods

2-[Methyl(5,6,7,8-tetrahydronaphthalen-2-ylsulfonyl)amino]acetic acid can be synthesized through a multistep process starting with the reaction of 2-naphthol with ethylene glycol to form a diol intermediate. This intermediate is then reacted with chlorosulfonic acid to form the corresponding sulfonic acid. The sulfonic acid is then reacted with methylamine to form 2-[Methyl(5,6,7,8-tetrahydronaphthalen-2-ylsulfonyl)amino]acetic acid.

Scientific Research Applications

2-[Methyl(5,6,7,8-tetrahydronaphthalen-2-ylsulfonyl)amino]acetic acid is widely used in scientific research as a tool for studying protein structure and function. It is commonly used to modify cysteine residues in proteins and study the effects of these modifications on protein function. 2-[Methyl(5,6,7,8-tetrahydronaphthalen-2-ylsulfonyl)amino]acetic acid has been used to study a wide range of proteins, including ion channels, transporters, and enzymes.